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Compound of Interest

Compound Name: 9-(Bromomethyl)nonadecane

Cat. No.: B041432 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
9-(Bromomethyl)nonadecane is a halogenated hydrocarbon with significant applications in

organic synthesis.[1][2][3] Its utility often lies in its role as an intermediate for creating more

complex molecules, particularly in the development of conjugated polymers for electrochromic

and photovoltaic applications.[1][2][3] A precise understanding of its molecular weight is

fundamental for stoichiometric calculations in reaction chemistry, analytical characterization,

and material science. This document provides a detailed breakdown of the molecular weight

determination for 9-(Bromomethyl)nonadecane.

Core Data: Molecular Formula and Weight
The essential physicochemical properties of 9-(Bromomethyl)nonadecane are rooted in its

elemental composition. The accepted molecular formula for this compound is C₂₀H₄₁Br.[1][3][4]

Based on this formula, the molecular weight is approximately 361.4 g/mol .[4] Different sources

may report slightly varied weights, such as 361.44 g/mol or 361.45 g/mol , due to rounding of

atomic mass values.[1][2][3]

Experimental Protocol: Molecular Weight
Calculation
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The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. This protocol outlines the standardized procedure for calculating the

molecular weight of 9-(Bromomethyl)nonadecane from its molecular formula.

Methodology:

Identify the Molecular Formula: The first step is to ascertain the correct molecular formula,

which is C₂₀H₄₁Br.[1][3][4] This indicates the molecule contains 20 carbon atoms, 41

hydrogen atoms, and 1 bromine atom.

Obtain Standard Atomic Weights: Utilize the standard atomic weights for each element as

established by the International Union of Pure and Applied Chemistry (IUPAC). The atomic

mass of an element is a weighted average of its naturally occurring isotopes.[5][6]

Carbon (C): ~12.011 amu[7]

Hydrogen (H): ~1.008 amu[8][9][10][11]

Bromine (Br): ~79.904 amu[12][13]

Calculate Total Mass for Each Element: Multiply the number of atoms of each element by its

standard atomic weight.

Total Mass of Carbon = 20 atoms × 12.011 amu/atom

Total Mass of Hydrogen = 41 atoms × 1.008 amu/atom

Total Mass of Bromine = 1 atom × 79.904 amu/atom

Sum the Elemental Masses: Add the total masses of each element to arrive at the final

molecular weight. The unit, atomic mass units (amu), is numerically equivalent to grams per

mole ( g/mol ) for macroscopic quantities.

Data Presentation: Summary of Atomic
Contributions
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The following table summarizes the quantitative data used in the molecular weight calculation

for 9-(Bromomethyl)nonadecane.

Element Symbol Atomic Count
Standard
Atomic Weight
(amu)

Total
Contribution
to Molecular
Weight (amu)

Carbon C 20 12.011[7][14] 240.22

Hydrogen H 41 1.008[8][9][15] 41.328

Bromine Br 1
79.904[12][16]

[17]
79.904

Total C₂₀H₄₁Br 62 361.452

Visualization of Calculation Workflow
The logical process for determining the molecular weight is depicted in the following diagram. It

illustrates the dependence of the final value on the compound's elemental formula and the

standard atomic weights of its components.
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Caption: Workflow for calculating the molecular weight of 9-(Bromomethyl)nonadecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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